Cas no 90335-39-0 (Ethanol, 2-(2-methoxyethoxy)-, benzoate)

Ethanol, 2-(2-methoxyethoxy)-, benzoate structure
90335-39-0 structure
Product Name:Ethanol, 2-(2-methoxyethoxy)-, benzoate
CAS No:90335-39-0
MF:C12H18O5
MW:242.268324375153
CID:789128
PubChem ID:71429190
Update Time:2025-04-19

Ethanol, 2-(2-methoxyethoxy)-, benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-(2-methoxyethoxy)-, benzoate
    • benzoic acid,2-(2-methoxyethoxy)ethanol
    • 90335-39-0
    • Benzoic acid--2-(2-methoxyethoxy)ethan-1-ol (1/1)
    • DTXSID00847891
    • Inchi: 1S/C7H6O2.C5H12O3/c8-7(9)6-4-2-1-3-5-6;1-7-4-5-8-3-2-6/h1-5H,(H,8,9);6H,2-5H2,1H3
    • InChI Key: BXUWUBIMEVDRAP-UHFFFAOYSA-N
    • SMILES: O(CCO)CCOC.OC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 242.11542367g/mol
  • Monoisotopic Mass: 242.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 142
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76Ų
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